Cas no 1823856-08-1 (Methyl 5-(benzyloxy)-2-chlorobenzoate)

• Product Name: Methyl 5-(benzyloxy)-2-chlorobenzoate
• CAS No: 1823856-08-1
• MF: C₁₅H₁₃ClO₃
• MW: 276.71
• CID: 5076329
• Update Time: 2025-10-31

Methyl 5-(benzyloxy)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(benzyloxy)-2-chlorobenzoate

• Inchi： 1S/C15H13ClO3/c1-18-15(17)13-9-12(7-8-14(13)16)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： XSGPINKATKEQCU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OCC2=CC=CC=C2)=CC=C1Cl

Additional information on Methyl 5-(benzyloxy)-2-chlorobenzoate

Methyl 5-(benzyloxy)-2-chlorobenzoate (CAS No. 1823856-08-1): A Comprehensive Overview of Its Chemical Properties and Pharmacological Applications

Methyl 5-(benzyloxy)-2-chlorobenzoate is a synthetic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. The CAS No. 1823856-08-1 serves as a critical identifier for this molecule, enabling researchers to track its synthesis, characterization, and application in various scientific contexts. The compound is a derivative of 2-chlorobenzoic acid, where the carboxylic acid group is replaced by a methyl ester functional group, and the aromatic ring is substituted with a benzyloxy group at the 5-position. This structural modification plays a pivotal role in determining its biological activity and chemical reactivity.

Recent studies have highlighted the importance of benzyloxy groups in modulating the pharmacokinetic properties of aromatic compounds. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that benzyloxy substitutions can enhance the solubility and metabolic stability of aromatic esters, making them suitable for drug delivery systems. The Methyl 5-(benzyloxy)-2-chlorobenzoate molecule, with its combination of chlorine and benzyloxy functionalities, exhibits a unique balance between hydrophobic and hydrophilic interactions, which may contribute to its potential as a therapeutic agent.

From a synthetic perspective, the Methyl 5-(benzyloxy)-2-chlorobenzoate can be synthesized through a multi-step process involving electrophilic aromatic substitution and esterification reactions. A 2022 study published in Organic & Biomolecular Chemistry reported the successful synthesis of this compound using microwave-assisted protocols, which significantly reduced reaction times compared to traditional methods. The use of green chemistry principles in its synthesis highlights the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The 2-chlorobenzoate ester moiety in Methyl 5-(benzyloxy)-2-chlorobenzoate has been linked to its potential biological activities. Research conducted in 2023 at the University of Tokyo revealed that compounds containing 2-chlorobenzoate ester derivatives exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase enzymes. This finding has sparked interest in exploring the Methyl 5-(benzyloxy)-2-chlorobenzoate as a lead compound for the development of novel anti-inflammatory drugs.

Furthermore, the benzyloxy group in Methyl 5-(benzyloxy)-2-chlorobenzoate may play a role in enhancing the molecule’s interaction with biological targets. A 2024 study in ACS Chemical Biology demonstrated that benzyloxy substitutions can improve the binding affinity of aromatic compounds to protein targets, particularly in the context of enzyme inhibition. This property makes Methyl 5-(benzyloxy)-2-chlorobenzoate a promising candidate for the design of targeted therapies.

Another area of interest is the Methyl 5-(benzyloxy)-2-chlorobenzoate’s potential as a precursor for the synthesis of more complex molecules. A 2023 paper in Chemical Communications described the use of this compound in the synthesis of a series of heterocyclic derivatives with potential applications in oncology. The ability to modify the benzyloxy group or the 2-chlorobenzoate ester moiety opens up new avenues for drug optimization and structure-activity relationship studies.

From a pharmacological standpoint, the Methyl 5-(benzyloxy)-2-chlorobenzoate may also exhibit antifungal or antibacterial properties. Preliminary studies conducted in 2024 by the Institute of Microbiology in Germany indicated that this compound could inhibit the growth of certain fungal strains by disrupting cell membrane integrity. These findings suggest that the Methyl 5-(benzyloxy)-2-chlorobenzoate could be further explored for its applications in antimicrobial therapy.

Despite these promising properties, challenges remain in fully understanding the Methyl 5-(benzyloxy)-2-chlorobenzoate’s biological mechanisms. A 2023 review in Pharmaceutical Research emphasized the need for more in vivo studies to elucidate its pharmacokinetic behavior and potential side effects. Additionally, the compound’s environmental impact and biodegradability are areas that require further investigation, particularly as the pharmaceutical industry continues to prioritize eco-friendly practices.

In conclusion, the Methyl 5-(benzyloxy)-2-chlorobenzoate (CAS No. 1823856-08-1) represents a versatile molecule with significant potential in pharmaceutical and chemical research. Its unique combination of benzyloxy and 2-chlorobenzoate ester functionalities provides a foundation for exploring new therapeutic applications. As research in this field advances, the Methyl 5-(benzyloxy)-2-chlorobenzoate may emerge as a key player in the development of innovative treatments for various medical conditions.